![molecular formula C5H9NO2S B2588487 N-Methyl-N-prop-2-yn-1-ylmethanesulfonamide CAS No. 111903-21-0](/img/structure/B2588487.png)
N-Methyl-N-prop-2-yn-1-ylmethanesulfonamide
Overview
Description
N-Methyl-N-prop-2-yn-1-ylmethanesulfonamide, also known as propargyl methanesulfonamide (PMS), is a chemical compound that has gained attention in the scientific community for its potential applications in the field of medicinal chemistry. PMS is a versatile molecule that can be easily modified to create a range of derivatives with varying properties. In
Scientific Research Applications
Biocatalysis and Drug Metabolism
One study demonstrates the application of biocatalysis to drug metabolism, specifically in preparing mammalian metabolites of a biaryl-bis-sulfonamide AMPA receptor potentiator using Actinoplanes missouriensis. This approach supports full structure characterization of metabolites by NMR, highlighting the compound's role in understanding drug metabolism and facilitating the development of analytical standards for clinical investigations (Zmijewski et al., 2006).
Molecular Synthesis and Chemistry
Another realm of application is in the synthesis of coenzyme M analogues to study their activity in the methyl coenzyme M reductase system of Methanobacterium thermoautotrophicum. This work underscores the compound's utility in biochemical research, particularly in understanding biochemical pathways and enzyme systems (Gunsalus et al., 1978).
Dietary Supplements and Health Applications
Methylsulfonylmethane (MSM), a related compound, is studied for its applications as a dietary supplement. Research indicates its benefits in reducing inflammation, joint/muscle pain, and oxidative stress. It's recognized as safe for consumption, further showing the relevance of sulfur-containing compounds in health and nutrition (Butawan et al., 2017).
Anti-inflammatory Effects
The anti-inflammatory effects of MSM on lipopolysaccharide-induced responses in murine macrophages demonstrate the compound's potential in medical research, particularly in developing anti-inflammatory therapies (Kim et al., 2009).
Analytical Chemistry
In analytical chemistry, the formation of thermostable derivatives of herbicides for gas chromatography analysis illustrates the compound's importance in developing analytical methods and understanding the stability and behavior of chemical compounds under various conditions (Klaffenbach et al., 1993).
properties
IUPAC Name |
N-methyl-N-prop-2-ynylmethanesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO2S/c1-4-5-6(2)9(3,7)8/h1H,5H2,2-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRAXPECREYYDDX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC#C)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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